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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B1609341

This guide provides essential safety and logistical information for the handling of 3-Octanol in
a laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational procedures and proper disposal.

Properties and Hazards of 3-Octanol

3-Octanol is a colorless liquid with a characteristic mushroom and earthy aroma.[1] It is
classified as a combustible liquid and can cause skin and serious eye irritation.[2][3] Inhalation
may lead to respiratory irritation.[1][2]

Table 1: Physical and Chemical Properties of 3-Octanol
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Property Value

CAS Number 589-98-0

Molecular Formula CsH1s0

Molecular Weight 130.23 g/mol

Boiling Point 174-176 °C

Flash Point 67 °C (152.6 °F)

Density 0.818 g/mL at 25 °C

Vapor Pressure ~1 mmHg at 20 °C

Solubility Insoluble in water; soluble in alcohol and ether.

Personal Protective Equipment (PPE)

To ensure safety when handling 3-Octanol, the following personal protective equipment is
mandatory:

e Eye and Face Protection: Wear chemical safety goggles or a face shield. Standard safety
glasses are not sufficient.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.qg., nitrile rubber) are required. Always inspect gloves
for any signs of degradation or puncture before use.

o Lab Coat: A flame-retardant lab coat must be worn to protect from splashes and potential
fire hazards.

o Closed-toe Shoes: Footwear that fully covers the feet is mandatory.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If ventilation is inadequate or for large spills, a NIOSH-approved respirator with an
organic vapor cartridge is necessary.
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Operational Plan: Safe Handling and Storage

A systematic approach to handling and storing 3-Octanol is crucial to minimize risks.

Preparation

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 3-Octanol.

o Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.
o Assemble PPE: Put on all required personal protective equipment.

o Prepare Workspace: Clear the workspace of any unnecessary items and potential ignition
sources. Ensure spill containment materials are readily available.

Handling and Use

» Dispensing: Carefully dispense the required amount of 3-Octanol in the fume hood. Avoid
generating mists or vapors.

o Heating: If heating is required, use a water bath or heating mantle. Do not use an open
flame.

o Transfers: Use appropriate glassware and funnels for transferring the liquid to prevent spills.

Storage

o Container: Store 3-Octanol in a tightly closed, properly labeled container.

o Location: Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.

o Compatibility: Store away from strong oxidizing agents.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Immediately seek medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][2]

Experimental Protocol: Quantitative Analysis of
Volatile Compounds in Wine using 3-Octanol as an
Internal Standard

This protocol details the use of 3-Octanol as an internal standard for the quantification of
volatile compounds in wine samples by headspace solid-phase microextraction (HS-SPME)
followed by gas chromatography-mass spectrometry (GC-MS).

Materials and Reagents

e Wine sample

3-Octanol (as an internal standard)

Sodium chloride (NaCl)

20 mL headspace vials with caps and septa

SPME fiber assembly (e.g., DVB/CAR/PDMS)

GC-MS system with a suitable capillary column

Procedure

 Internal Standard Preparation: Prepare a stock solution of 3-Octanol in ethanol.
e Sample Preparation:

1. Pipette 10 mL of the wine sample into a 20 mL headspace vial.
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2. Add a precise amount of the 3-Octanol internal standard solution to the vial.

3. Add sodium chloride to the vial to increase the ionic strength and promote the release of
volatile compounds.

4. Immediately cap the vial tightly.

Headspace Extraction (HS-SPME):
1. Place the vial in a heated agitator.

2. Expose the SPME fiber to the headspace of the sample under controlled temperature and
time to allow for the adsorption of volatile compounds.

GC-MS Analysis:
1. Retract the fiber and immediately insert it into the heated injection port of the GC-MS.
2. Desorb the analytes from the fiber onto the GC column.

3. Run the appropriate GC temperature program and MS acquisition method to separate and
identify the compounds.

Data Analysis:

1. Identify and integrate the peaks corresponding to the target analytes and the 3-Octanol
internal standard.

2. Calculate the concentration of each analyte based on its peak area relative to the peak
area of the known concentration of the 3-Octanol internal standard.

Disposal Plan

Proper disposal of 3-Octanol and contaminated materials is essential to prevent environmental
contamination and ensure safety.

o Waste 3-Octanol: Collect in a designated, labeled, and sealed container for hazardous
chemical waste. Do not dispose of it down the drain.
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o Contaminated Materials: Any materials such as gloves, paper towels, or pipette tips that
have come into contact with 3-Octanol should be collected in a sealed bag and disposed of
as hazardous waste.

o Local Regulations: Follow all local, state, and federal regulations for hazardous waste
disposal.

Diagrams

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1609341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS

}

Ensure Ventilation

!

Don PPE

!

Prepare Workspace

Handlilv & Use

Dispense in Fume Hood

!

Safe Heating

!

Careful Transfers

Storage Disposal
y y
Tightly Closed Container Collect Waste 3-Octanol
Cool, Dry, Ventilated Area Dispose Contaminated Materials
Separate from Incompatibles Follow Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Octanol.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1609341?utm_src=pdf-body-img
https://www.benchchem.com/product/b1609341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Sample Preparation

Pipette Wine Sample into Vial

|

Add 3-Octanol (Internal Standard)

|

Add NaCl

|

Cap Vial

Headspace Extraition (HS-SPME)

Place Vial in Heated Agitator

)

Expose SPME Fiber to Headspace

GC-MSvAnalysis

Desorb Analytes in GC Inlet

|

Run GC-MS Method

Data Ailalysis

Identify & Integrate Peaks

)

Calculate Analyte Concentrations

Click to download full resolution via product page

Caption: Experimental workflow for volatile compound analysis using 3-Octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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